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Compound of Interest

Compound Name: Cbl-b-IN-16

Cat. No.: B12380701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cbl-b-IN-16, a potent and orally active

inhibitor of the E3 ubiquitin ligase Cbl-b. This document summarizes key product information,

presents quantitative data in a structured format, outlines detailed experimental protocols, and

visualizes the relevant signaling pathways and experimental workflows.

Product Information
Cbl-b-IN-16 (also referred to as compound 31) is a small molecule inhibitor of Casitas B-

lineage lymphoma proto-oncogene-b (Cbl-b), a key negative regulator of T-cell activation.[1][2]

[3] By inhibiting Cbl-b, Cbl-b-IN-16 enhances T-cell receptor (TCR) signaling, leading to

increased cytokine production and anti-tumor activity.[1][2] Mechanistically, Cbl-b-IN-16 is an

allosteric inhibitor that binds to Cbl-b and locks it in an inactive conformation, thereby

preventing its E3 ligase activity.[3]

Quantitative Data
The following tables summarize the key quantitative data for Cbl-b-IN-16, facilitating easy

comparison of its biochemical and cellular activities.

Table 1: Biochemical Activity
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Parameter Value (nM) Description

IC50 (Cbl-b) 30

Half-maximal inhibitory

concentration against Cbl-b E3

ligase activity.[1][3]

IC50 (Cbl-b autoubiquitination) 63

Half-maximal inhibitory

concentration for the

autoubiquitination of Cbl-b.[1]

IC50 (ubiquitin transfer to Zap-

70)
84

Half-maximal inhibitory

concentration for the transfer

of ubiquitin to the substrate

Zap-70.[1]

Table 2: Cellular Activity

Parameter Value (nM) Cell Line/System Description

EC50 (IL-2

production)
230 Hu-T-cells

Half-maximal effective

concentration for the

induction of

Interleukin-2

production.[1][3]

EC50 (pPLCγ1 levels) 610 Hu-T-cells

Half-maximal effective

concentration for the

upregulation of

phosphorylated

PLCγ1.[1]

Signaling Pathway
Cbl-b is a critical negative regulator of T-cell activation. Upon T-cell receptor (TCR) stimulation,

Cbl-b would normally ubiquitinate key downstream signaling proteins, such as Zap-70 and the

p85 subunit of PI3K, targeting them for degradation and thereby dampening the activation

signal. Cbl-b-IN-16 inhibits this process, leading to sustained signaling and enhanced T-cell

activation.
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Downstream Signaling

TCR Zap-70activates

CD28

PI3K

activates

PLCγ1

Vav1

T-Cell Activation
(e.g., IL-2 Production)

Cbl-b

ubiquitinates

ubiquitinates

ubiquitinates

Cbl-b-IN-16
inhibits

Ubiquitin

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biochemical Assays

Cellular Assays

In Vivo Studies (Conceptual)

Cbl-b Autoubiquitination
Assay (IC50)

Zap-70 Ubiquitination
Assay (IC50)

Tumor Xenograft
Mouse Model

T-Cell Culture
(e.g., Jurkat, Primary T-cells)

Treatment with Cbl-b-IN-16

TCR Stimulation
(anti-CD3/CD28)

IL-2 Production Assay
(EC50)

Western Blot for
Phospho-proteins (pPLCγ1)

Oral Administration of
Cbl-b-IN-16

Tumor Growth
Inhibition

Start

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12380701?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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